Cas no 2763755-39-9 (1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride)

1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride is a synthetic organic compound featuring a pyrrolopyridine core with a propan-1-one substituent. The dihydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and biochemical research applications. Its structural complexity, including the 3-methylpyrrolopyridine moiety and methylamino side chain, suggests potential utility as an intermediate in drug discovery, particularly for targeting neurological or metabolic pathways. The compound’s well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. High-purity synthesis ensures reproducibility in experimental settings, while the hydrochloride salt improves handling and storage characteristics. This compound is primarily of interest to researchers exploring novel bioactive small molecules.
1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride structure
2763755-39-9 structure
Product Name:1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride
CAS No:2763755-39-9
MF:C12H19Cl2N3O
MW:292.204760789871
CID:6558688
PubChem ID:165982875
Update Time:2025-11-01

1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2763755-39-9
    • Z5773959285
    • EN300-37355363
    • 1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride
    • Inchi: 1S/C12H17N3O.2ClH/c1-8-7-15(12(16)9(2)13-3)11-6-14-5-4-10(8)11;;/h4-6,8-9,13H,7H2,1-3H3;2*1H
    • InChI Key: GAYUXQSHCAZGBN-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O=C(C(C)NC)N1C2C=NC=CC=2C(C)C1

Computed Properties

  • Exact Mass: 291.0905176g/mol
  • Monoisotopic Mass: 291.0905176g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.2Ų

1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride Pricemore >>

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1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride Related Literature

Additional information on 1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride

Compound CAS No 2763755-39-9: 1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride

The compound with CAS No 2763755-39-9, known as 1-{3-methyl-1H,2H,3H-pyrrolo[2,3-c]pyridin-1-yl}-2-(methylamino)propan-1-one dihydrochloride, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrrolopyridine framework, which is a fused bicyclic structure combining pyrrole and pyridine rings. The presence of the methylamino group and the dihydrochloride salt form further enhances its functional versatility.

Pyrrolopyridines are known for their unique electronic properties and structural diversity, making them valuable in drug discovery and materials science. Recent studies have highlighted the role of such compounds in modulating cellular signaling pathways and their potential as scaffolds for developing novel therapeutic agents. The methyl substitution on the pyrrolopyridine ring adds to its chemical reactivity and stability, while the methylamino group introduces additional functional complexity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution, cycloaddition reactions, or other advanced organic synthesis techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The dihydrochloride salt form is particularly advantageous for solubility and stability in aqueous environments.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit specific kinase enzymes involved in cancer progression. Additionally, its role as a ligand in metal complexes has been explored for applications in catalysis and sensing technologies.

Recent advancements in computational chemistry have enabled detailed molecular modeling of this compound's interactions with biological targets. These models provide insights into its binding affinity and selectivity, guiding further optimization efforts. Moreover, green chemistry approaches are being integrated into its synthesis to minimize environmental impact while maintaining product quality.

From a materials science perspective, the compound's electronic properties make it a candidate for organic electronics applications such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Its ability to act as an electron transport material or emitter layer component is currently under investigation by researchers worldwide.

In conclusion, CAS No 2763755-39-9 represents a cutting-edge chemical entity with diverse potential applications across multiple disciplines. Its unique structure and functional groups position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the advancement of science and technology.

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